Cas no 153203-60-2 (Benzoyl chloride,3-chloro-5-formyl-)

• Product Name: Benzoyl chloride,3-chloro-5-formyl-
• CAS No: 153203-60-2
• MF: C₈H₄Cl₂O₂
• MW: 203.02216053009
• CID: 98996
• PubChem ID: 19788154
• Update Time: 2025-04-18

Benzoyl chloride,3-chloro-5-formyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-chloro-5-formyl-
• 3-chloro-5-formylbenzoyl chloride
• Benzoyl chloride, 3-chloro-5-formyl- (9CI)
• CDRYHNQJJPQARP-UHFFFAOYSA-N
• 3-formyl-5-chlorobenzoyl chloride
• 153203-60-2
• DTXSID20599926
• SCHEMBL8979359

• Inchi： 1S/C8H4Cl2O2/c9-7-2-5(4-11)1-6(3-7)8(10)12/h1-4H
• InChI Key： CDRYHNQJJPQARP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C(=O)Cl)C=1

Computed Properties

• Exact Mass: 201.95892
• Monoisotopic Mass: 201.9588348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives